![molecular formula C18H19NO4 B2462187 N-[(3-Methoxy-4-phenylmethoxyphenyl)methyl]oxirane-2-carboxamide CAS No. 2418728-40-0](/img/structure/B2462187.png)
N-[(3-Methoxy-4-phenylmethoxyphenyl)methyl]oxirane-2-carboxamide
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Description
The closest compounds I found are “methyl 3-methyl-3- (4-methylphenyl)oxirane-2-carboxylate” and "2-methyl-N- [3- (trifluoromethyl)phenyl]oxirane-2-carboxamide" . These compounds are similar in structure but not identical to the compound you’re asking about.
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For example, the InChI code for “methyl 3-methyl-3- (4-methylphenyl)oxirane-2-carboxylate” is "1S/C12H14O3/c1-8-4-6-9 (7-5-8)12 (2)10 (15-12)11 (13)14-3/h4-7,10H,1-3H3" .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its structure and functional groups. For example, “methyl 3-methyl-3- (4-methylphenyl)oxirane-2-carboxylate” has a molecular weight of 206.24, and its properties include a refractive index of n20/D 1.5690 (lit.), boiling point of 239-240 °C (lit.), and density of 1.049 g/mL at 25 °C (lit.) .Safety and Hazards
Properties
IUPAC Name |
N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]oxirane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-21-16-9-14(10-19-18(20)17-12-23-17)7-8-15(16)22-11-13-5-3-2-4-6-13/h2-9,17H,10-12H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNLYOYAOQVWQSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC(=O)C2CO2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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